1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile
Overview
Description
1-Methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile, also known as 2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile, is a heterocyclic compound that is used in organic synthesis. It is a versatile and valuable building block for the synthesis of various organic compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic materials.
Mechanism of Action
1-Methyl-2-oxo-1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile1H-1,3-benzodiazole-4-carbonitrile can act as a nucleophile in the presence of a suitable catalyst. It can react with a variety of electrophiles, such as aldehydes, ketones, and other heterocyclic compounds, to form a variety of products.
Biochemical and Physiological Effects
1-Methyl-2-oxo-1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile1H-1,3-benzodiazole-4-carbonitrile has not been studied for its biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Methyl-2-oxo-1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile1H-1,3-benzodiazole-4-carbonitrile in laboratory experiments include its low cost, high reactivity, and its ability to react with a variety of electrophiles. However, it is important to note that it is also highly toxic and should be handled with care.
Future Directions
1-Methyl-2-oxo-1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile1H-1,3-benzodiazole-4-carbonitrile has potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic materials. Future research should focus on developing new synthetic methods for the synthesis of this compound. Additionally, further research should be conducted to explore its biochemical and physiological effects in order to determine its potential therapeutic applications. Finally, investigations into its use as a building block for the synthesis of novel organic compounds should be pursued.
Synthesis Methods
1-Methyl-2-oxo-1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile1H-1,3-benzodiazole-4-carbonitrile can be synthesized through the condensation of 4-methylbenzaldehyde and ethyl cyanoacetate. This reaction is carried out in the presence of a suitable catalyst, such as piperidine, and yields the desired product in good yields.
Scientific Research Applications
1-Methyl-2-oxo-1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile1H-1,3-benzodiazole-4-carbonitrile has been used in a variety of scientific research applications. It has been used as a substrate in the synthesis of a variety of compounds, such as 1,2,3-triazole-4-thioethers, 1,2,3-triazole-4-thione, and 1,2,3-triazole-4-thiol. It has also been used in the synthesis of a variety of heterocyclic compounds, such as 1,2,3-triazole-4-thioethers, 1,2,3-triazole-4-thione, and 1,2,3-triazole-4-thiol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile involves the condensation of 2-aminobenzonitrile with ethyl acetoacetate, followed by cyclization and subsequent reaction with methyl iodide.", "Starting Materials": [ "2-aminobenzonitrile", "ethyl acetoacetate", "sodium ethoxide", "methyl iodide", "acetic acid", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzonitrile (1.0 eq) and ethyl acetoacetate (1.2 eq) in ethanol and add sodium ethoxide (1.2 eq). Heat the mixture under reflux for 6 hours.", "Step 2: Cool the reaction mixture and add acetic acid to adjust the pH to 5-6. Filter the precipitate and wash with water.", "Step 3: Dissolve the obtained product in acetic acid and add sodium bicarbonate to adjust the pH to 7-8. Heat the mixture under reflux for 2 hours.", "Step 4: Cool the reaction mixture and filter the precipitate. Wash with water and dry.", "Step 5: Dissolve the obtained product in methanol and add methyl iodide (1.2 eq). Heat the mixture under reflux for 6 hours.", "Step 6: Cool the reaction mixture and filter the precipitate. Wash with water and dry to obtain 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carbonitrile." ] } | |
CAS RN |
1564563-57-0 |
Molecular Formula |
C9H7N3O |
Molecular Weight |
173.17 g/mol |
IUPAC Name |
1-methyl-2-oxo-3H-benzimidazole-4-carbonitrile |
InChI |
InChI=1S/C9H7N3O/c1-12-7-4-2-3-6(5-10)8(7)11-9(12)13/h2-4H,1H3,(H,11,13) |
InChI Key |
VNOFRQZGPOCNBV-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=CC=CC(=C2NC1=O)C#N |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
